4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide

• IUPAC Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide
• InChI: InChI=1S/C21H26N2O4S/c1-14-6-5-7-20(17(14)4)22-21(24)18-8-10-19(11-9-18)28(25,26)23-12-15(2)27-16(3)13-23/h5-11,15-16H,12-13H2,1-4H3,(H,22,24)
• InChI Key: NPAJUGMPIFCQGE-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC(=C3C)C
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide, also known as DMSB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a sulfonamide derivative that has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism Of Action

The mechanism of action of 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide involves its ability to selectively block specific types of ion channels. This is achieved by binding to a specific site on the ion channel, which prevents the flow of ions across the membrane. This blockade of ion channels can have a wide range of effects on cellular function, depending on the specific type of ion channel being blocked.
Biochemical and Physiological Effects:
4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide has been shown to have a wide range of biochemical and physiological effects, depending on the specific type of ion channel being blocked. Some of the effects that have been observed include changes in membrane potential, alterations in neurotransmitter release, and changes in cellular excitability. These effects can be used to investigate various biological processes, including the function of ion channels in disease states.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide in scientific research is its ability to selectively block specific types of ion channels. This can be used to investigate the function of these channels in various biological processes. However, one limitation of 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide is that it can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research involving 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide. One area of interest is in the development of more selective ion channel blockers, which would allow for more precise investigation of their function. Additionally, 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide could be used in the development of new therapies for diseases that involve dysfunction of ion channels. Further research is needed to fully understand the potential applications of 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide in scientific research and medicine.
In conclusion, 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide, or 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide, is a valuable tool for investigating various biological processes. Its ability to selectively block specific types of ion channels makes it a valuable tool for investigating their function in disease states. While there are limitations to its use, the potential applications of 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide in scientific research and medicine make it an important compound for further study.

Synthesis Methods

The synthesis of 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide involves several steps, starting with the reaction of 2,6-dimethylmorpholine with p-toluenesulfonyl chloride to form the corresponding sulfonamide. This is then coupled with 2,3-dimethylbenzoyl chloride to form the final product, 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide. The synthesis of 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide is relatively straightforward and can be carried out using standard laboratory techniques.

Scientific Research Applications

4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide has been used extensively in scientific research as a tool for investigating various biological processes. One of the most significant applications of 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide is in the study of ion channels, which are important proteins that are involved in a wide range of physiological processes. 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(2,3-dimethylphenyl)benzamide has been shown to selectively block specific types of ion channels, making it a valuable tool for investigating their function.